![molecular formula C14H8F3NO4 B6407250 4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95% CAS No. 1261482-28-3](/img/structure/B6407250.png)
4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95%
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Overview
Description
4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, also known as 4-Nitro-2-TFPB, is a synthetic organic compound with a molecular structure of C13H8F3NO4. It is a colorless, odorless solid with a melting point of around 140-142°C. 4-Nitro-2-TFPB is a versatile organic compound that has a variety of applications in scientific research. It is used as a starting material in organic synthesis, as a reagent in analytical methods, and in the production of pharmaceuticals. In addition, 4-Nitro-2-TFPB has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95%PB is not fully understood. It is believed that the compound has the ability to inhibit the activity of certain enzymes, such as cyclooxygenase (COX) enzymes. This inhibition is thought to be due to the 4-nitro group of the compound, which is able to interact with the active site of the enzyme and block its activity.
Biochemical and Physiological Effects
This compoundPB has been studied for its biochemical and physiological effects. Studies have shown that the compound is able to inhibit the activity of certain enzymes, such as cyclooxygenase (COX) enzymes. This inhibition is thought to be due to the 4-nitro group of the compound, which is able to interact with the active site of the enzyme and block its activity. In addition, this compoundPB has been shown to have anti-inflammatory activity in animal models.
Advantages and Limitations for Lab Experiments
4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95%PB has several advantages when used in laboratory experiments. It is a relatively inexpensive and readily available compound, making it a useful starting material for organic synthesis. In addition, it is a stable compound that is not prone to decomposition or oxidation. However, this compoundPB does have some limitations. It is a relatively low-solubility compound, making it difficult to work with in aqueous solutions. In addition, the compound is toxic and should be handled with caution.
Future Directions
The potential applications of 4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95%PB are still being explored. Further research is needed to better understand the biochemical and physiological effects of the compound. In addition, the compound could be used as a starting material in the synthesis of new compounds with potential therapeutic applications. Finally, this compoundPB could be used to develop new analytical methods for the detection and quantification of various compounds.
Synthesis Methods
4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95%PB is generally synthesized by the reaction of 4-trifluoromethylphenol with nitric acid. This reaction is typically carried out in an aqueous solution at a temperature of about 80°C. The reaction yields an intermediate product, 4-nitro-2-(4-trifluoromethylphenyl)benzene, which is then oxidized to this compoundPB. The product can then be purified by recrystallization.
Scientific Research Applications
4-Nitro-2-(4-trifluoromethylphenyl)benzoic acid, 95%PB is used in a variety of scientific research applications. It is used as a reagent in analytical methods to detect and quantify the presence of various compounds. It is also used as a starting material in organic synthesis, as it is easily converted to other compounds with a variety of functional groups. In addition, this compoundPB is used as an intermediate in the production of pharmaceuticals, such as anti-inflammatory drugs.
Properties
IUPAC Name |
4-nitro-2-[4-(trifluoromethyl)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3NO4/c15-14(16,17)9-3-1-8(2-4-9)12-7-10(18(21)22)5-6-11(12)13(19)20/h1-7H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHMGCCSXQHYYMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691175 |
Source
|
Record name | 5-Nitro-4'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60691175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261482-28-3 |
Source
|
Record name | 5-Nitro-4'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60691175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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